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Compound of Interest

(S)-(+)-1-Dimethylamino-2-
Compound Name:
propanol

Cat. No.: B1588065

An In-Depth Technical Guide to the Safe Handling of (S)-(+)-1-Dimethylamino-2-propanol

For Researchers, Scientists, and Drug Development Professionals

Introduction

(S)-(+)-1-Dimethylamino-2-propanol (CAS 53636-17-2), a chiral tertiary amino alcohol, is a
valuable building block in modern chemical synthesis.[1][2] Its unique structure, featuring both
a basic dimethylamino group and a hydroxyl group on a chiral backbone, makes it a critical
intermediate and chiral auxiliary in the asymmetric synthesis of pharmaceuticals and other
complex molecules.[1][3] However, its utility is matched by a significant hazard profile that
demands a comprehensive understanding and rigorous adherence to safety protocols.

This guide moves beyond a simple recitation of safety data sheet (SDS) information. It is
designed to provide drug development professionals and researchers with the causal
reasoning behind safety protocols, fostering a proactive safety culture rooted in scientific
understanding. By understanding why specific precautions are necessary, we can mitigate risks
more effectively and ensure the well-being of laboratory personnel.

Core Hazard Profile and Risk Assessment

(S)-(+)-1-Dimethylamino-2-propanol is a multifaceted hazardous substance. Its primary
dangers stem from its flammability, corrosivity, and toxicity upon exposure.[4][5][6] A thorough
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risk assessment is the foundational step before any handling of this chemical.

GHS Hazard Classification Summary

The Globally Harmonized System (GHS) provides a clear snapshot of the chemical's inherent

dangers.
Hazard Class Category Hazard Statement
H225: Highly flammable liquid
o and vapour or H226:
Flammable Liquids Category 2 or 3 o
Flammable liquid and vapor.[5]
[6]
) ] o H314: Causes severe skin
Skin Corrosion/Irritation Category 1B
burns and eye damage.[5][6]
o H302: Harmful if swallowed.[4]
Acute Toxicity (Oral) Category 4
[61[7]
o H312: Harmful in contact with
Acute Toxicity (Dermal) Category 4 _
skin.[4][7]
o ) H331: Toxic if inhaled or H332:
Acute Toxicity (Inhalation) Category 3 or 4 o
Harmful if inhaled.[4][7]
H314: Causes severe skin
Serious Eye Damage Category 1 burns and eye damage.[4][6]

[7]

Note: GHS classifications may vary slightly between suppliers.

Deconstructing the Hazards

o Flammability: With a flash point as low as 26°C (78.8°F), this compound's vapors can readily
ignite at room temperature when exposed to an ignition source.[8][9] The vapor density is 3.6
times that of air, meaning vapors can accumulate in low-lying areas, travel a considerable
distance to an ignition source, and flash back.[8][10] This necessitates strict control of
ignition sources and proper grounding of equipment.[11][12]
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o Corrosivity: As a strong organic base (pH of 11 for a 100g/L solution), it can cause severe
chemical burns upon contact with skin and eyes.[8] The mechanism involves saponification
of fats and extraction of moisture from tissues, leading to rapid and deep tissue damage. The
risk of permanent eye damage is particularly high, mandating immediate and prolonged
irrigation if exposure occurs.[4][11]

o Toxicity: (S)-(+)-1-Dimethylamino-2-propanol is harmful by multiple routes of exposure.
Ingestion or skin absorption can lead to systemic toxicity.[4][7] Inhalation of its vapors or
mists is also a significant risk, potentially causing severe respiratory irritation and toxic
effects.[4][6]

The following diagram illustrates the interconnectedness of the chemical's properties and the
resulting hazards, which dictate the necessary control measures.

Physicochemical Properties

Low Flash Point (26°C)

Primary Hazards
Resulting Control Measures

Flammability — —
(H225/H226) Prevents ignition p| Ignition Source Control &

Grounding/Bonding

High Vapor Density (3.6x air)

_ o Fume Hood Use &
Readily Absorbed Toxicity P> Respiratory Protection

(H302, H312, H331)

) Corrosivity Prevents contact > Corrosive-Resistant PPE
Strongly Basic (pH 11) (H314) (Gloves, Goggles, Apron)

Click to download full resolution via product page

Caption: Interrelationship of properties, hazards, and controls.
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Exposure Controls: Engineering and Personal
Protective Equipment (PPE)

A multi-layered approach is essential to minimize exposure. The hierarchy of controls dictates
that engineering solutions are preferable to reliance on PPE alone.

Engineering Controls

e Chemical Fume Hood: All handling of (S)-(+)-1-Dimethylamino-2-propanol must be
conducted in a properly functioning chemical fume hood. This is non-negotiable. The fume
hood contains vapors, protecting the user from inhalation, and provides a physical barrier in
case of splashes.[13]

o Ventilation: The laboratory must be well-ventilated to prevent the accumulation of fugitive
vapors.[8]

o Safety Equipment: An eyewash station and safety shower must be immediately accessible
and tested regularly.[6][14]

Personal Protective Equipment (PPE)

PPE is the last line of defense. Its selection must be deliberate and based on the specific
hazards of the chemical.
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PPE Item Specification and Rationale

Chemical safety goggles are mandatory. A face

shield should be worn over the goggles when
Eye/Face Protection there is a significant risk of splashing.[9]

Standard safety glasses do not provide

adequate protection.

Wear appropriate chemical-resistant gloves.

Consult the glove manufacturer's resistance

chart. Nitrile gloves may offer splash protection
) but are not suitable for prolonged contact.

Hand Protection ] )

Heavier-duty gloves like butyl or neoprene

should be considered for extensive work.

Always inspect gloves before use and change

them immediately if contaminated.[15]

A flame-resistant lab coat is recommended. A
) ] chemically resistant apron should also be worn.
Skin/Body Protection )
Do not wear shorts or open-toed shoes in the

laboratory.[15]

For most fume hood work, respiratory protection
is not required. However, in situations where
) ) engineering controls are insufficient or during a
Respiratory Protection ]
large spill response, a NIOSH-approved
respirator with an organic vapor/ammonia

cartridge is necessary.[13][15]

The following workflow guides the selection of appropriate PPE.
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Caption: PPE selection workflow for handling the compound.
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Safe Handling and Storage Protocols

Adherence to standardized procedures is critical for preventing accidents.

Step-by-Step General Handling Protocol

o Preparation: Before starting, ensure the fume hood is operational, all necessary PPE is
donned correctly, and the locations of the eyewash station and safety shower are known.

Grounding: For transfers of significant quantities, ensure the dispensing and receiving
containers are grounded and bonded to prevent static electricity buildup, which could ignite
vapors.[4][12][14]

Dispensing: Use only non-sparking tools.[7] Dispense the liquid slowly and carefully to
minimize splashing and vapor generation.

Container Management: Keep containers tightly closed when not in use to prevent the
escape of flammable and toxic vapors.[7][8]

Hygiene: Do not eat, drink, or smoke in the work area.[4][6] Wash hands thoroughly after
handling, even if gloves were worn.[16]

End of Work: Decontaminate the work area. Remove contaminated PPE carefully to avoid
cross-contamination and dispose of it as hazardous waste.

Storage Requirements

Proper storage is as crucial as proper handling.

e Location: Store in a designated flammables cabinet. The area must be cool, dry, and well-

ventilated, away from direct sunlight and heat sources.[8][17]

Container: Keep in the original, tightly sealed container. Opened containers must be carefully
resealed and kept upright.[8]

Incompatibilities: Segregate from incompatible materials such as strong oxidizing agents,
acids, and acid anhydrides.[3][6][14] Violent reactions can occur.
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Emergency Response Protocols

Even with robust precautions, the potential for accidental exposure or release exists. A clear,
practiced emergency plan is vital.

First Aid Measures

Immediate and correct first aid can significantly reduce the severity of an injury. Always show
the Safety Data Sheet to attending medical personnel.[16]

e Inhalation: Immediately move the affected person to fresh air. If breathing is difficult,
administer oxygen. If breathing has stopped, begin artificial respiration (do not use mouth-to-
mouth). Call for immediate medical attention.[4][17]

» Skin Contact: Immediately take off all contaminated clothing. Flush the affected skin with
copious amounts of water for at least 15 minutes. A safety shower is ideal. Seek immediate
medical attention.[4][5][6]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the
eyelids open. Remove contact lenses if present and easy to do so. This is a medical
emergency; call for an ophthalmologist or physician immediately.[4][8][11]

 Ingestion: Do NOT induce vomiting due to the risk of perforating the esophagus.[11] Rinse
the mouth with water. Never give anything by mouth to an unconscious person. Seek
immediate medical attention.[4][8]

Spill Response Protocol

The following workflow outlines the procedure for responding to a spill.
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Caption: Workflow for responding to a chemical spill.
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Firefighting Measures

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide (COZ2), or alcohol-resistant
foam.[4][6][14]

o Unsuitable Media: Do not use a direct water jet, as it may spread the flammable liquid.[12]
Water spray can be used to cool unopened containers.[4]

o Specific Hazards: Vapors are heavier than air and can travel to an ignition source.
Containers may explode when heated.[6][14] Hazardous combustion products include
carbon oxides and nitrogen oxides.[6][11]

» Protective Equipment: Firefighters must wear full protective gear and a self-contained
breathing apparatus (SCBA).[4][6]

Physical and Chemical Data

A quick reference table of key properties is essential for planning experiments and assessing
risks.

© 2025 BenchChem. All rights reserved. 10/13 Tech Support


https://www.chempoint.com/products/download?grade=3201&doctype=sds
https://www.fishersci.com/store/msds?partNumber=AC115870010&productDescription=1-DIMETHYLAMINO-2-PROPAN+1KG&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=A4514&productDescription=2-PROPANOL+CERT+ACS%2FHPLC+4L&vendorId=VN00033897&countryCode=US&language=en
https://www.fishersci.co.uk/store/msds?partNumber=P/7507&countryCode=GB&language=en
https://www.chempoint.com/products/download?grade=3201&doctype=sds
https://www.fishersci.com/store/msds?partNumber=AC115870010&productDescription=1-DIMETHYLAMINO-2-PROPAN+1KG&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=A4514&productDescription=2-PROPANOL+CERT+ACS%2FHPLC+4L&vendorId=VN00033897&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC115870010&productDescription=1-DIMETHYLAMINO-2-PROPAN+1KG&vendorId=VN00032119&countryCode=US&language=en
https://www.sigmaaldrich.com/HK/zh/sds/aldrich/471526
https://www.chempoint.com/products/download?grade=3201&doctype=sds
https://www.fishersci.com/store/msds?partNumber=AC115870010&productDescription=1-DIMETHYLAMINO-2-PROPAN+1KG&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1588065?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

Property

Value

Molecular Formula

CsH13NO[18]

Molecular Weight 103.16 g/mol [1][18]

Appearance Colorless to light yellow liquid[2][3]
Boiling Point 121 - 127 °C[1][8]

Melting Point -85 °C[1][8]

Flash Point 26 °C (78.8 °F)[8][9]

Density 0.837 - 0.85 g/cm3 at 20-25 °C[8][10][17]

Vapor Pressure

8 - 11.7 hPa at 20 °C[8][17]

Vapor Density

3.6 (vs. ain)[8][10]

Solubility in Water

Miscible[3][17]

Autoignition Temperature

225 °C (437 °F)[17]

Conclusion

(S)-(+)-1-Dimethylamino-2-propanol is an indispensable tool in chemical research and

development, but its hazardous properties require the utmost respect and diligence. By

integrating a deep understanding of its chemical nature with rigorous adherence to engineering

controls, personal protective equipment protocols, and emergency preparedness, researchers

can handle this compound safely and effectively. The principles outlined in this guide—

grounded in causality and proactive risk mitigation—are intended to empower scientific

professionals to maintain the highest standards of laboratory safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safety and handling precautions for (S)-(+)-1-
Dimethylamino-2-propanol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1588065#safety-and-handling-precautions-for-s-1-
dimethylamino-2-propanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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